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Compound of Interest

Compound Name: 4-fluoro-2-methylbenzotrifluoride

Cat. No.: B1312784

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Fluoro-2-methylbenzotrifluoride, identified by the CAS number 80245-26-7, is a fluorinated
aromatic compound with growing importance in the fields of medicinal chemistry,
agrochemicals, and materials science. Its unique substitution pattern, featuring a fluorine atom
and a trifluoromethyl group on a toluene scaffold, imparts specific physicochemical properties
that are highly sought after in the design of novel molecules. The trifluoromethyl group can
enhance metabolic stability, lipophilicity, and binding affinity, while the fluorine atom can
modulate electronic properties and metabolic pathways. A thorough understanding of the
physical properties of this compound is essential for its effective use in synthesis, formulation,
and quality control. This guide provides a detailed overview of the core physical properties of 4-
fluoro-2-methylbenzotrifluoride, along with standardized experimental protocols for their
determination.

Core Physical Properties

The physical characteristics of 4-fluoro-2-methylbenzotrifluoride are critical for its handling,
reaction setup, and purification. It is a colorless liquid with a faint odor.[1] It is insoluble in water
but soluble in common organic solvents.[1] A summary of its key quantitative physical
properties is presented in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1312784?utm_src=pdf-interest
https://www.benchchem.com/product/b1312784?utm_src=pdf-body
https://www.benchchem.com/product/b1312784?utm_src=pdf-body
https://www.benchchem.com/product/b1312784?utm_src=pdf-body
https://www.benchchem.com/product/b1312784?utm_src=pdf-body
https://wap.guidechem.com/dictionary_keys_C8H6F4.html
https://wap.guidechem.com/dictionary_keys_C8H6F4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Units

Molecular Formula C8H6F4

Molecular Weight 178.13 g/mol

Boiling Point 131.2 °C at 760 mmHg
Density 1.241 g/cm3

Refractive Index 1.416

Source: Mol-Instincts[2]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical research. The
following sections detail standardized methodologies for measuring the key physical
parameters of 4-fluoro-2-methylbenzotrifluoride.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Methodology: Capillary Method

o Sample Preparation: A small amount of 4-fluoro-2-methylbenzotrifluoride is placed in a
small test tube or a fusion tube.

o Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the liquid in
the test tube. The test tube is then securely attached to a thermometer.

e Heating: The entire assembly is heated in a controlled manner using a Thiele tube or a
melting point apparatus with a heating block. The heating should be gradual and uniform.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is then stopped.
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o Measurement: The temperature at which the bubbling ceases and the liquid begins to enter
the capillary tube is recorded as the boiling point.

Determination of Density

Density is the mass per unit volume of a substance.

Methodology: Pycnometer or Graduated Cylinder Method

Mass of Empty Container: The mass of a clean, dry pycnometer or a graduated cylinder is
accurately measured using an analytical balance.

e Volume of Liquid: A known volume of 4-fluoro-2-methylbenzotrifluoride is added to the
pycnometer or graduated cylinder.

e Mass of Container and Liquid: The total mass of the container with the liquid is measured.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container. The density is then calculated by dividing the mass of the liquid by its volume.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the
material.

Methodology: Abbe Refractometer

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.

o Sample Application: A few drops of 4-fluoro-2-methylbenzotrifluoride are placed on the
prism of the refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the knob until the boundary line between the light and dark regions
is sharp and centered on the crosshairs.
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» Reading: The refractive index is read directly from the instrument's scale. The temperature at
which the measurement is taken should also be recorded, as the refractive index is

temperature-dependent.

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of a physical

property of a liquid compound.
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Generalized workflow for physical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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